Cas no 118618-61-4 (1H-Indole-2-carbonylchloride, 1-methyl-)

• Product Name: 1H-Indole-2-carbonylchloride, 1-methyl-
• CAS No: 118618-61-4
• MF: C₁₀H₈ClNO
• MW: 193.629621505737
• MDL: MFCD11617055
• CID: 132960
• PubChem ID: 12303314
• Update Time: 2025-10-24

1H-Indole-2-carbonylchloride, 1-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carbonylchloride, 1-methyl-
• 1-METHYL-1H-INDOLE-2-CARBONYL CHLORIDE
• 1-methyl-1H-2-indolecarbonyl chloride
• 1-methyl-1H-indol-2-carbonyl chloride
• 1-methyl-1H-indole-2-carboxylic acid chloride
• 1-methyl-2-indolecarbonyl chloride
• 1-methyl-indole-2-carboxylic acid chloride
• ACMC-209z0b
• AG-D-41031
• ANW-49641
• CTK0H3257
• N-methyl indole-2-carbonyl chloride
• 1H-Indole-2-carbonylchloride,1-methyl-(9CI)
• 1-methylindole-2-carbonyl chloride
• SCHEMBL2322980
• 118618-61-4
• DTXSID90486652
• 1-methylindole carbonyl chloride
• AKOS006318684
• USATVDUBRWEFMO-UHFFFAOYSA-N
• 1H-INDOLE-2-CARBONYL CHLORIDE,1-METHYL-

• MDL： MFCD11617055
• Inchi： 1S/C10H8ClNO/c1-12-8-5-3-2-4-7(8)6-9(12)10(11)13/h2-6H,1H3
• InChI Key： USATVDUBRWEFMO-UHFFFAOYSA-N
• SMILES： ClC(C1=CC2C=CC=CC=2N1C)=O

Computed Properties

• Exact Mass: 193.0294416g/mol
• Monoisotopic Mass: 193.0294416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 22Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on 1H-Indole-2-carbonylchloride, 1-methyl-

1H-Indole-2-carbonylchloride, 1-methyl (CAS No. 118618-61-4): An Overview and Current Research Trends

1H-Indole-2-carbonylchloride, 1-methyl (CAS No. 118618-61-4) is a versatile compound with significant applications in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This article provides a comprehensive overview of the compound, including its chemical properties, synthesis methods, and recent advancements in its use in various scientific and industrial contexts.

Chemical Properties and Structure: 1H-Indole-2-carbonylchloride, 1-methyl is a chloroformate derivative of 1-methylindole. It has the molecular formula C₉H₇ClNO and a molecular weight of approximately 180.61 g/mol. The compound features a planar indole ring with a carbonyl chloride group attached to the second carbon atom and a methyl group at the first position. This unique structure confers the compound with high reactivity and makes it an excellent electrophile in various chemical reactions.

Synthesis Methods: The synthesis of 1H-Indole-2-carbonylchloride, 1-methyl can be achieved through several routes. One common method involves the reaction of 1-methylindole with phosgene or thionyl chloride in an appropriate solvent, such as dichloromethane or toluene. The reaction typically proceeds under mild conditions, yielding the desired product with high purity and yield. Recent advancements in green chemistry have also explored more environmentally friendly methods, such as using solid-supported reagents or microwave-assisted synthesis to reduce waste and improve efficiency.

Applications in Organic Synthesis: 1H-Indole-2-carbonylchloride, 1-methyl is widely used as a building block in organic synthesis due to its reactivity and functional versatility. It can be readily converted into various derivatives through nucleophilic substitution reactions, making it a valuable intermediate for the synthesis of complex molecules. For example, it can be used to prepare indole carboxamides, which have shown promise in pharmaceutical applications as inhibitors of specific enzymes or receptors.

Mechanistic Studies: Recent studies have delved into the mechanistic aspects of reactions involving 1H-Indole-2-carbonylchloride, 1-methyl. These studies have provided insights into the reaction pathways and intermediates formed during the synthesis of indole derivatives. For instance, density functional theory (DFT) calculations have been employed to elucidate the electronic structure and reactivity of the compound, helping to optimize reaction conditions and improve yields.

Mechanistic Studies: In addition to its use in organic synthesis, 1H-Indole-2-carbonylchloride, 1-methyl has gained attention for its potential biological activities. Research has shown that certain indole derivatives exhibit anti-inflammatory, antioxidant, and anticancer properties. For example, studies have demonstrated that indole carboxamides derived from 1H-Indole-2-carbonylchloride, 1-methyl can inhibit the activity of specific kinases involved in cancer cell proliferation. These findings highlight the compound's potential as a lead molecule for drug discovery and development.

Clinical Trials and Drug Development: Several compounds derived from 1H-Indole-2-carbonylchloride, 1-methyl are currently under investigation in preclinical and clinical trials for their therapeutic potential. For instance, a novel indole carboxamide derivative has shown promising results in preclinical studies for treating inflammatory diseases such as rheumatoid arthritis. Clinical trials are underway to evaluate its safety and efficacy in human subjects.

Safety Considerations: While 1H-Indole-2-carbonylchloride, 1-methyl is a valuable compound for research and development purposes, it is important to handle it with care due to its reactivity. Proper safety protocols should be followed when working with this compound to prevent exposure and ensure laboratory safety.

FUTURE DIRECTIONS: The future of research involving 1H-Indole-2-carbonylchloride, 1-methyl looks promising. Ongoing studies are focused on exploring new synthetic methods to enhance its production efficiency and expand its range of applications. Additionally, efforts are being made to identify novel biological targets for indole derivatives derived from this compound to develop more effective therapeutic agents.